N-cyclohexyl-N'-(2-methoxyphenyl)oxamide
Description
N-cyclohexyl-N'-(2-methoxyphenyl)oxamide, also known as CX614, is a potent modulator of AMPA receptors. AMPA receptors are ionotropic glutamate receptors that play a crucial role in synaptic plasticity, learning, and memory. CX614 has been studied extensively for its potential therapeutic applications in neurological disorders, such as Alzheimer's disease, Parkinson's disease, and stroke.
Scientific Research Applications
Analytical Profiling and Identification
N-cyclohexyl-N'-(2-methoxyphenyl)oxamide and similar compounds have been subject to analytical profiling for identification purposes. This includes characterizing compounds using various techniques such as gas chromatography, mass spectrometry, and nuclear magnetic resonance spectroscopy. Such studies aid in the qualitative and quantitative analysis of these compounds in biological matrices like blood, urine, and vitreous humor (De Paoli et al., 2013).
Structural and Molecular Studies
Research has explored the structural aspects of oxamide derivatives, including N-cyclohexyl-N'-(2-methoxyphenyl)oxamide. These studies involve understanding the molecular conformation, intramolecular hydrogen bonding, and the impact of these factors on the physical and chemical properties of the compounds (Martínez-Martínez et al., 1998).
Chemical Reactions and Synthesis
Investigations into the chemical reactions involving oxamide derivatives have been conducted. This includes studying the nitration of isomeric oxamides and understanding the resultant products' structure and characteristics. Such research is pivotal in developing new synthetic pathways and compounds (Vries, 2010).
Pharmaceutical and Medical Applications
While focusing on non-drug use, research has also delved into the synthesis and characterization of N-cyclohexyl-N'-(2-methoxyphenyl)oxamide derivatives for potential pharmaceutical applications. This includes studying their interactions with biological molecules like DNA and proteins, which can be crucial in drug design and medicinal chemistry (Özer et al., 2009).
Supramolecular Chemistry and Crystal Engineering
The synthesis and structural analysis of oxamide derivatives are also significant in supramolecular chemistry and crystal engineering. Research in this area focuses on understanding the molecular arrangements, hydrogen bonding, and other intermolecular interactions, which are vital for the development of materials with specific properties (Li et al., 2012).
properties
IUPAC Name |
N-cyclohexyl-N'-(2-methoxyphenyl)oxamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20N2O3/c1-20-13-10-6-5-9-12(13)17-15(19)14(18)16-11-7-3-2-4-8-11/h5-6,9-11H,2-4,7-8H2,1H3,(H,16,18)(H,17,19) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HHWHLVUHUFPNAN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1NC(=O)C(=O)NC2CCCCC2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.33 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-cyclohexyl-N'-(2-methoxyphenyl)oxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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